2-(6-Methylpyridin-3-yl)acetic acid

• IUPAC Name: 2-(6-methylpyridin-3-yl)acetic acid
• InChI: InChI=1S/C8H9NO2/c1-6-2-3-7(5-9-6)4-8(10)11/h2-3,5H,4H2,1H3,(H,10,11)
• InChI Key: DWTRPWLHNATUPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)CC(=O)O
• Molecular Formula: C8H9NO2
• DSSTOX Substance ID: DTXSID20626362
• Molecular Weight: 151.16 g/mol
• CAS RN: 19733-96-1

Description

“2-(6-Methylpyridin-3-yl)acetic acid” is a chemical compound with a molecular weight of 151.16. It is also known by its IUPAC name "(6-methyl-3-pyridinyl)acetic acid". The compound is typically available in solid form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H9NO2/c1-6-2-3-7 (5-9-6)4-8 (10)11/h2-3,5H,4H2,1H3, (H,10,11). This indicates that the compound has a pyridine ring with a methyl group at the 6th position and an acetic acid group at the 2nd position.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a predicted melting point of 86.21°C and a predicted boiling point of 298.7°C at 760 mmHg. The compound has a predicted density of 1.2 g/cm³ and a refractive index of n20D 1.55.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of New Heterocyclic Compounds : Research involves synthesizing new heterocyclic compounds containing 1,3-oxazepine derivatives of 6-methyl 2-thiouracil, starting from a reaction with ethyl chloroacetate. These compounds exhibit significant antibacterial activity against various bacterial strains (Mohammad, Ahmed, & Mahmoud, 2017).

Chemical Synthesis and Applications

• Facile Synthesis of Pyrido[1,2-a]pyrimidin-4-one : A study describes the synthesis of 9-methyl-3-(1H-tetrazol-5-yl)-4H-pyrido[1,2-a]pyrimidin-4-one, used clinically as an anti-asthma agent. The synthesis involves treatment of 2-amino-3-methylpyridine with various compounds (Sano et al., 1995).

Medicinal Chemistry

• Development of Novel Compounds : Research on the synthesis of esthers of 2-(1,2,4-triazoles-3-iltio)acetic acids reveals that these compounds exhibit analgesic, neuroleptic, diuretic, anti-inflammatory, and antimicrobial activities. They can also be intermediates for other complex syntheses (Salionov, 2015).

Structural Chemistry

• Study of Salt and Cocrystal Formation : An examination of the interactions between N-(6-methylpyridin-2-yl)mesitylenesulfonamide and acetic acid shows a combination of salt formation and cocrystal development, highlighting the compound's diverse structural chemistry (Pan, Kalf, & Englert, 2015).

Pharmaceutical Development

• Potential Analgesic and Antipyretic Agents : A green approach for the design and discovery of paracetamol analogues, incorporating components like 2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-hydroxyphenyl)acetamide, is explored for potential analgesic and antipyretic applications (Reddy, Reddy, & Dubey, 2014).

Luminescence in Biochemistry

• Luminescent Chelates for Protein Labelling : Development of luminescent europium(III) and terbium(III) chelates using 2,2′:6′,2″-terpyridine derivatives for protein labeling. These compounds demonstrate valuable applications in biological and medical research (Mukkala, Helenius, Hemmilä, Kankare, & Takalo, 1993).

Mechanism of Action

The mechanism of action for “2-(6-Methylpyridin-3-yl)acetic acid” is not available.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods I

Procedure details

To a stirred solution of methyl (6-methylpyridin-3-yl)acetate (60 mg, 0.36 mmol) in methanol (5 ml) was added NaOH (1.0 ml of a 2M aqueous solution, 2.0 mmol) and the resulting solution was heated at 65° C. for 2 hours. The solvent was then removed at reduced pressure and the resulting residue was dissolved in methanolic HCl (5 ml) and then reconcentrated to yield the title product (54 mg, quant. yield) that was used without further purification.

Synthesis routes and methods II

Procedure details

Crude 2-(6-Methyl-pyridin-3-yl)-1-morpholin-4-yl-ethanethione (39.5 mmol, 9.685 g) was suspended in 2:1 H2O/EtOH (75 cm3). NaOH (3.3 eq., 118.5 mmol, 4.8 g) added and the reaction heated to reflux for 16 hours. Volatiles were then removed from the cooled reaction medium, and the aqueous residue extracted with DCM (3×50 cm3). The pH was adjusted to precisely pH 7.0 with HCl, and a further DCM extraction performed (3×50 cm3). Water was removed from the residue, and the obtained solids slurried in methanol, filtered, and the filtrate evaporated to dryness. The orange solid obtained gave spectroscopic data consistent with the desired product. Mass recovery is typically >100% however this is due to NaCl within the product.